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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 3-
Methoxybenzeneboronic acid-d3, a deuterated analog of 3-Methoxybenzeneboronic acid.
While specific experimental data for the deuterated form is limited, this guide leverages data
from its non-deuterated counterpart as a close proxy, a common practice in the field. The
primary focus is on providing a comprehensive resource for the effective utilization of this
compound in research and development, particularly in synthetic chemistry and analytical
applications.

Core Physicochemical Properties

The defining characteristic of 3-Methoxybenzeneboronic acid-d3 is the substitution of three
hydrogen atoms with deuterium on the methoxy group. This isotopic labeling primarily affects
the molecular weight, making it a valuable tool as an internal standard in quantitative mass
spectrometry-based assays. Other physicochemical properties are expected to be very similar
to the non-deuterated form.

Data Presentation: Physicochemical Properties
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The following table summarizes the known physicochemical properties of 3-
Methoxybenzeneboronic acid. The molecular weight for the deuterated (d3) analog is also

provided.
Property Value Source
Chemical Formula C7HeD3BOs [11[2]
Molecular Weight (d3) 154.98 g/mol [1]
Molecular Weight (non-
151.96 g/mol [3]
deuterated)
White to light beige crystalline
Appearance [4]
powder
Melting Point 160-163 °C (literature) [5]
Boiling Point (Predicted) 318.6 £44.0 °C [4]
pKa (Predicted) 8.10+£0.10 [4]
- Slightly soluble in DMSO and
Solubility [4]
Methanol
CAS Number (d3) 2241867-05-8 [1][2]
CAS Number (non-deuterated)  10365-98-7 [31[6]

Note: Except for the molecular weight and chemical formula, the properties listed are for the
non-deuterated 3-Methoxybenzeneboronic acid and are presented as a close approximation for
the d3 analog.

Experimental Protocols

3-Methoxybenzeneboronic acid and its deuterated analog are versatile reagents in organic
synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-
Miyaura coupling.
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Representative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling Reaction

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of an aryl halide
with 3-Methoxybenzeneboronic acid-d3 to form a biaryl product.

Materials:

e Aryl halide (1.0 equiv)

e 3-Methoxybenzeneboronic acid-d3 (1.2 equiv)
o Palladium catalyst (e.g., Pd(PPhs)4, 0.05 equiv)
e Base (e.g., K2COs3, 2.0 equiv)

e Solvent (e.g., a mixture of toluene and water)

 Inert gas (Nitrogen or Argon)

Standard laboratory glassware and stirring equipment

Procedure:

o To a round-bottom flask, add the aryl halide, 3-Methoxybenzeneboronic acid-d3, and the
base.

o The flask is sealed with a septum and purged with an inert gas for 10-15 minutes.

e The solvent mixture (e.g., toluene/water 4:1) is degassed by bubbling the inert gas through it
for 15-20 minutes.

e The degassed solvent is added to the flask containing the solid reagents via a syringe.

e The palladium catalyst is then added to the reaction mixture under a positive pressure of the
inert gas.
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e The reaction mixture is heated with vigorous stirring to a temperature of 80-100 °C. The
progress of the reaction is monitored by an appropriate technique (e.g., TLC or LC-MS).

e Upon completion, the reaction mixture is cooled to room temperature.

e The aqueous layer is separated, and the organic layer is washed with brine, dried over
anhydrous sodium sulfate, and filtered.

e The solvent is removed under reduced pressure, and the crude product is purified by a
suitable method, such as column chromatography, to yield the desired biaryl product.

Mandatory Visualizations

Experimental Workflow: Quantitative Analysis using a
Deuterated Internal Standard

The primary application of 3-Methoxybenzeneboronic acid-d3 is as an internal standard in
quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). The following
diagram illustrates a typical workflow. Deuterated standards are ideal for this purpose as they
co-elute with the analyte but are distinguishable by their mass, allowing for accurate correction
of matrix effects and variations in instrument response.[7][8][9]

LC-MS Analysis Data Processing

Click to download full resolution via product page

Caption: LC-MS quantitative analysis workflow using a deuterated internal standard.

This guide serves as a foundational resource for the application of 3-Methoxybenzeneboronic
acid-d3. For specific applications, further optimization of experimental conditions may be
required. Always refer to relevant safety data sheets (SDS) before handling this or any
chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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